Cas no 263169-15-9 (N-methyl-N-(prop-2-en-1-yl)sulfamoyl chloride)

• Product Name: N-methyl-N-(prop-2-en-1-yl)sulfamoyl chloride
• CAS No: 263169-15-9
• MF: C₄H₈ClNO₂S
• MW: 169.629818916321
• CID: 1426409
• PubChem ID: 21113539
• Update Time: 2025-04-20

N-methyl-N-(prop-2-en-1-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, methyl-2-propenyl-
• N-methyl-N-(prop-2-en-1-yl)sulfamoyl chloride
• CS-0235806
• N-methyl-N-prop-2-enylsulfamoyl chloride
• N-allyl-N-methyl sulfamoyl chloride
• (N-allyl-N-methylamino)sulfonyl chloride
• AKOS006336048
• SCHEMBL5229737
• Allylmethylsulfamoylchloride
• EN300-1612230
• ALLYL(METHYL)SULFAMOYLCHLORIDE
• IIEUFVMWZKIKSO-UHFFFAOYSA-N
• 263169-15-9

• MDL： MFCD18917108
• Inchi： 1S/C4H8ClNO2S/c1-3-4-6(2)9(5,7)8/h3H,1,4H2,2H3
• InChI Key： IIEUFVMWZKIKSO-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 168.9964274g/mol
• Monoisotopic Mass: 168.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų